Cas no 2229682-81-7 (tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate)

Tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate is a specialized carbamate derivative featuring a tert-butyl-protected amine group and a conjugated enone moiety. Its structural design, incorporating both dimethoxy and α,β-unsaturated ketone functionalities, makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles or pharmaceutical scaffolds. The tert-butyl carbamate (Boc) group offers stability under diverse reaction conditions while allowing selective deprotection when required. The electron-rich aromatic system and reactive enone group enable versatile transformations, including Michael additions or cyclizations. This compound is suited for applications in medicinal chemistry and materials science, where controlled reactivity and modular functionalization are critical.
tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate structure
2229682-81-7 structure
Product Name:tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate
CAS No:2229682-81-7
MF:C17H23NO5
MW:321.368225336075
CID:6406764
PubChem ID:165838085
Update Time:2025-10-13

tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate
    • tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
    • 2229682-81-7
    • EN300-1892724
    • Inchi: 1S/C17H23NO5/c1-11(19)7-8-12-9-14(21-5)15(22-6)10-13(12)18-16(20)23-17(2,3)4/h7-10H,1-6H3,(H,18,20)/b8-7+
    • InChI Key: UGEFASSFLBSWLA-BQYQJAHWSA-N
    • SMILES: O(C(NC1C=C(C(=CC=1/C=C/C(C)=O)OC)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 321.15762283g/mol
  • Monoisotopic Mass: 321.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 73.9Ų

tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1892724-0.05g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
0.05g
$888.0 2023-09-18
Enamine
EN300-1892724-0.1g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
0.1g
$930.0 2023-09-18
Enamine
EN300-1892724-0.25g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
0.25g
$972.0 2023-09-18
Enamine
EN300-1892724-0.5g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
0.5g
$1014.0 2023-09-18
Enamine
EN300-1892724-1.0g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
1g
$1057.0 2023-06-01
Enamine
EN300-1892724-2.5g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
2.5g
$2071.0 2023-09-18
Enamine
EN300-1892724-5.0g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
5g
$3065.0 2023-06-01
Enamine
EN300-1892724-10.0g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
10g
$4545.0 2023-06-01
Enamine
EN300-1892724-1g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
1g
$1057.0 2023-09-18
Enamine
EN300-1892724-5g
tert-butyl N-[4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenyl]carbamate
2229682-81-7
5g
$3065.0 2023-09-18

Additional information on tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2229682-81-7 and Product Name: *tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate*

The compound with the CAS number 2229682-81-7 and the product name tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and molecular research. The presence of multiple functional groups, including N-substituted carbamates and allyl esters, makes it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. The structural motif of tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate is particularly noteworthy as it combines the stability provided by the tert-butyl group with the reactivity of the allyl ester moiety. This combination has been explored in various synthetic pathways, leading to the development of new derivatives with enhanced pharmacological properties.

The compound's significance is further underscored by its potential role in addressing unmet medical needs. Current research indicates that derivatives of this class exhibit promising activities against a range of therapeutic targets. For instance, studies have shown that modifications to the phenyl ring and the carbamate group can influence binding affinity and selectivity, making these compounds valuable candidates for further medicinal chemistry investigations.

The synthesis of tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate involves a multi-step process that highlights the compound's synthetic complexity. Key steps include the formation of the carbamate linkage and the introduction of the allyl ester group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The compound's physicochemical properties, including solubility and stability, have been extensively studied to optimize its formulation and delivery. The presence of polar functional groups enhances its solubility in polar solvents, which is advantageous for formulation into various dosage forms. Additionally, its stability under different storage conditions has been assessed to ensure long-term viability.

In terms of biological activity, preliminary studies have revealed that tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-yl)phenylcarbamate exhibits inhibitory effects on certain enzymes and receptors. These findings are particularly intriguing as they suggest potential therapeutic applications in areas such as inflammation and pain management. Further preclinical studies are underway to elucidate its mechanism of action and to identify any off-target effects.

The development of this compound aligns with broader trends in pharmaceutical innovation, where there is a concerted effort to discover and develop molecules with improved efficacy and safety profiles. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing researchers to rapidly identify promising candidates for further investigation.

The role of intermediates like N-substituted carbamates cannot be overstated in modern drug discovery. These compounds serve as building blocks for more complex molecules and offer a platform for structural diversification. The versatility of tert-butyl N-4,5-dimethoxy-2-(3-oxobut-1-en-1-y l)phen ylcarb am ate makes it an invaluable asset in medicinal chemistry libraries.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical reality. By leveraging cutting-edge technologies and innovative approaches, scientists are poised to unlock the full potential of this compound.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd